2-(2-Chloro-5-nitro-phenoxymethyl)-tetrahydrofuran

• Molecular Formula: C11H12ClNO4
• Molecular Weight: 257.67 g/mol
• IUPAC Name: 2-[(2-chloro-5-nitrophenoxy)methyl]oxolane
• InChI: InChI=1S/C11H12ClNO4/c12-10-4-3-8(13(14)15)6-11(10)17-7-9-2-1-5-16-9/h3-4,6,9H,1-2,5,7H2
• InChI Key: YWFXXSHMRNMYMC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)COC2=C(C=CC(=C2)[N+](=O)[O-])Cl

Description

2-(2-Chloro-5-nitro-phenoxymethyl)-tetrahydrofuran is a useful research compound. Its molecular formula is C11H12ClNO4 and its molecular weight is 257.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-5-nitrophenol (3.39 g, 19.52 mmol), tetrahydrofurfuryl alcohol (1.99 g, 19.52 mmol), and Ph3P (5.12 g, 19.52 mmol) in 34 ml THF, cooled to −15° C., was added dropwise, over 90 min, a solution of DIAD (4.15 g, 20.5 mmol). The reaction was warmed to RT and stirred for 18 h. The reaction was concentrated to dryness. The crude residue was treated with a small mix of Et2O and hexanes and sonicated so as to triturate out bulk of impurities, which were filtered off. The filtrate was concentrated to dryness. The resulting residue was purified by silica gel column chromatography using EtOAc in hexanes to elute the title compound.